Cas no 2138122-49-1 (2-(1-acetyl-3-hydroxypiperidin-3-yl)acetohydrazide)

• Product Name: 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetohydrazide
• CAS No: 2138122-49-1
• MF: C₉H₁₇N₃O₃
• MW: 215.249582052231
• MDL: MFCD31689439
• CID: 5247981
• PubChem ID: 132353837
• Update Time: 2025-10-19

2-(1-acetyl-3-hydroxypiperidin-3-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Piperidineacetic acid, 1-acetyl-3-hydroxy-, hydrazide
• 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetohydrazide

• MDL： MFCD31689439
• Inchi： 1S/C9H17N3O3/c1-7(13)12-4-2-3-9(15,6-12)5-8(14)11-10/h15H,2-6,10H2,1H3,(H,11,14)
• InChI Key： NXGCTNNJIQKVOO-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)CCCC(O)(CC(NN)=O)C1

Additional information on 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetohydrazide

Professional Introduction to 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetohydrazide (CAS No. 2138122-49-1)

2-(1-acetyl-3-hydroxypiperidin-3-yl)acetohydrazide, a compound with the chemical identifier CAS No. 2138122-49-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetohydrazide incorporates a piperidine ring, which is a key pharmacophore in many bioactive molecules. The presence of both an acetyl and a hydroxyl group on the piperidine ring introduces a high degree of functional diversity, making it a valuable scaffold for drug discovery.

The compound's primary significance lies in its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been exploring its utility in developing novel treatments for various diseases, including neurological disorders and infectious diseases. The acetyl group in the molecule can participate in hydrogen bonding interactions, which is crucial for the binding affinity of drug molecules to their biological targets. Additionally, the hydroxyl group provides a site for further chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry. These compounds have shown promise in modulating enzyme activity and interacting with biological receptors. For instance, modifications of the piperidine ring have been associated with improved solubility and bioavailability, critical factors for drug efficacy. The specific arrangement of functional groups in 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetohydrazide makes it a particularly interesting candidate for further investigation.

In the realm of drug development, the synthesis of 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetohydrazide has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to achieve this, including multi-step reactions that involve careful control of reaction conditions. The use of catalytic systems has also improved the efficiency of these processes, reducing waste and energy consumption. These advancements are in line with global efforts to promote sustainable chemistry practices.

The pharmacological potential of 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetohydrazide has been explored through both computational modeling and experimental studies. Computational approaches have allowed researchers to predict how this compound might interact with biological targets, providing insights into its potential mechanisms of action. Experimental validation through in vitro assays has further supported these predictions, demonstrating its efficacy in modulating specific biological pathways.

One particularly exciting area of research involves the application of 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetohydrazide in treating neurological disorders. Piperidine derivatives have shown promise as monoamine oxidase (MAO) inhibitors, which are used to manage conditions such as depression and Parkinson's disease. The unique structural features of this compound may allow it to interact with MAO enzymes in a way that enhances therapeutic effects while minimizing side effects.

Another promising application is in the treatment of infectious diseases. The growing threat of antibiotic-resistant bacteria has necessitated the development of novel antimicrobial agents. Compounds like 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetohydrazide have been investigated for their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary results suggest that this compound exhibits significant antimicrobial activity against various bacterial strains.

The versatility of 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetohydrazide as a chemical scaffold extends beyond its current applications. Researchers are exploring its potential use in developing treatments for cancer, where targeted inhibition of specific enzymes or receptors is crucial for therapeutic success. The ability to modify the piperidine ring further enhances its utility as a platform for creating bespoke drug candidates.

As our understanding of biological systems continues to evolve, so does our approach to drug design. The integration of machine learning and artificial intelligence into pharmaceutical research has accelerated the discovery process significantly. These technologies enable researchers to predict molecular properties and optimize synthetic routes more efficiently than traditional methods alone. 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetohydrazide exemplifies how these innovations can be leveraged to develop next-generation therapeutics.

The future prospects for 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetohydrazide are bright, with ongoing research aimed at expanding its therapeutic applications and improving its synthetic efficiency. Collaborative efforts between academia and industry are essential to bring this compound from laboratory research to clinical use. As regulatory frameworks continue to evolve, ensuring compliance with safety and quality standards will be paramount.

In conclusion, 2-(1-acetyl-3-hydroxypiperidin-3-yl)acetohydrazide (CAS No. 2138122-49-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. Its role as an intermediate in drug synthesis, along with its promising activities in treating neurological disorders and infectious diseases, underscores its importance in modern medicine. With continued research and development, this compound is poised to make substantial contributions to human health.